4-(1-cyano-4-phenyl-1,3-butadien-1-yl)benzonitrile

• IUPAC Name: 4-[(1Z,3E)-1-cyano-4-phenylbuta-1,3-dienyl]benzonitrile
• InChI: InChI=1S/C18H12N2/c19-13-16-9-11-17(12-10-16)18(14-20)8-4-7-15-5-2-1-3-6-15/h1-12H/b7-4+,18-8+
• InChI Key: LRUVGIQDMPPLDU-FLGOTCTISA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC=C(C#N)C2=CC=C(C=C2)C#N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C=C(\C#N)/C2=CC=C(C=C2)C#N
• Molecular Formula: C18H12N2
• Molecular Weight: 256.3 g/mol

Description

4-(1-cyano-4-phenyl-1,3-butadien-1-yl)benzonitrile, commonly known as TICTAB, is an organic compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a fluorescent molecule that has been found to have unique properties that make it useful in a variety of research fields.

Scientific Research Applications

TICTAB has been found to have a variety of potential applications in scientific research. One of the most promising areas of application is in the field of fluorescence microscopy. TICTAB is a highly fluorescent molecule that can be used as a fluorescent probe to visualize biological structures and processes. It has also been used as a sensor for detecting various ions and molecules in biological systems.

Mechanism of Action

The mechanism of action of TICTAB is not fully understood, but it is believed to involve the formation of a twisted intramolecular charge transfer (TICT) state. This state is characterized by a large dipole moment, which results in a red-shifted emission spectrum and increased fluorescence intensity.
Biochemical and Physiological Effects:
TICTAB has been found to have minimal toxicity and is not known to have any significant biochemical or physiological effects. This makes it an ideal tool for studying biological systems without interfering with normal cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of TICTAB is its high fluorescence intensity, which makes it a highly sensitive probe for detecting biological molecules and structures. It also has a large Stokes shift, which allows for easy detection of fluorescence signals. However, one limitation of TICTAB is its relatively short fluorescence lifetime, which can make it difficult to detect in certain experimental conditions.

Future Directions

There are several potential future directions for research involving TICTAB. One area of interest is the development of new TICTAB derivatives with improved properties, such as longer fluorescence lifetimes or increased sensitivity. Another area of research is the use of TICTAB in combination with other fluorescent probes for multiplex imaging of biological systems. Additionally, TICTAB could be used in the development of new biosensors for detecting specific biomolecules or ions in biological systems.

Synthesis Methods

TICTAB can be synthesized through a multistep process that involves the reaction of 4-bromoacetophenone with malononitrile, followed by the reaction of the resulting intermediate with 4-cyanobenzaldehyde. The final product is obtained through a Knoevenagel condensation reaction.